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Compound of Interest

Compound Name: Ethylenediamine tartrate

Cat. No.: B3049953

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethylenediamine tartrate, a
compound with significant applications in materials science and stereochemistry. This
document elucidates the properties, synthesis, and key applications of two closely related
compounds often referred to as ethylenediamine tartrate, providing clarity on their distinct
CAS numbers and molecular formulas. This guide is intended to be a valuable resource for
professionals in research, and drug development.

Compound Identification and Physicochemical
Properties

It is crucial to distinguish between two primary forms of ethylenediamine tartrate, as they
differ in their stoichiometry.

» Ethylenediamine Tartrate is the 1:1 salt of ethylenediamine and tartaric acid.
» Ethylenediamine di-I-(+)-tartrate is the 1:2 salt of ethylenediamine and L-(+)-tartaric acid.
A summary of their key identifiers and physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Ethylenediamine Tartrate Compounds
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Ethylenediamine di-I-(+)-

Property Ethylenediamine Tartrate

tartrate
CAS Number 22719-15-9[1] 996-78-1[2]
Molecular Formula C6H14N206[3] C10H20N2012[2]

Molecular Weight 210.19 g/mol [1][3] 360.27 g/mol [2]
. o bis((2R,3R)-2,3-
2,3-dihydroxybutanedioic ] o
IUPAC Name ) o dihydroxybutanedioic
acid;ethane-1,2-diamine[3] , o
acid);ethane-1,2-diamine[2]
Ethane-1,2-diamine
Synonyms Aminoethylammonium tartrate bis((2R,3R)-2,3-

dihydroxysuccinate)[2]

Synthesis and Experimental Protocols

The primary method for synthesizing ethylenediamine tartrate is through a neutralization

reaction between ethylenediamine and tartaric acid in a suitable solvent, typically water.

Synthesis of Ethylenediamine Tartrate (1:1)

Protocol:

» Dissolution: Dissolve equimolar amounts of ethylenediamine and tartaric acid in deionized

water. The reaction is an acid-base neutralization.[1]

o Heating: Gently heat the solution to approximately 60°C to ensure the complete dissolution

of all reactants.[1]

o Crystallization: Allow the solution to cool slowly to room temperature. Single crystals can be

grown using the slow evaporation technique.[1]

« |solation and Purification: The resulting crystals can be isolated by filtration. Further

purification can be achieved by recrystallization from water.
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Synthesis of Ethylenediamine Tartrate (1:1)
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Caption: Synthesis workflow for Ethylenediamine Tartrate (1:1).

Crystal Growth and Structure

Ethylenediamine tartrate is known for its ability to form large, high-quality single crystals.[1]
These crystals have garnered interest due to their piezoelectric and nonlinear optical
properties.

Crystal Growth Protocol (Slow Evaporation):
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o Saturated Solution Preparation: Prepare a saturated solution of ethylenediamine tartrate in
deionized water at a slightly elevated temperature.

o Seed Crystal Introduction: Place a small, high-quality seed crystal in the saturated solution.

» Controlled Evaporation: Allow the solvent to evaporate slowly at a constant temperature. This
slow process encourages the growth of a large, single crystal.

o Crystal Harvesting: Once the crystal has reached the desired size, it can be carefully
removed from the solution.

The crystal structure of anhydrous ethylenediamine d-tartrate is monoclinic with the space
group P21.[1] The crystal lattice is stabilized by an extensive network of hydrogen bonds
between the protonated amine groups of the ethylenediammonium cation and the carboxylate
and hydroxyl groups of the tartrate anion.[1]

Crystal Growth Workflow

(Saturated SolutlorD Seed Crystal

(Controlled Evaporatlon

Crystal Growth

Harvesting

Single Crystal

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3049953?utm_src=pdf-body
https://www.benchchem.com/product/b3049953
https://www.benchchem.com/product/b3049953
https://www.benchchem.com/product/b3049953?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: General workflow for single crystal growth.

Key Applications
Piezoelectric and Nonlinear Optical Materials

Single crystals of ethylenediamine tartrate exhibit piezoelectric properties, meaning they
generate an electrical charge in response to applied mechanical stress.[1] This property has
led to their historical use in electro-acoustic filters.[1] Furthermore, due to its non-
centrosymmetric crystal structure, ethylenediamine tartrate displays nonlinear optical (NLO)
properties. It has a second harmonic generation (SHG) efficiency reported to be 0.13 times that
of potassium dihydrogen phosphate (KDP), making it a candidate for frequency conversion of
laser light.[1]

Chiral Resolving Agent

Ethylenediamine tartrate serves as a chiral resolving agent in stereochemistry.[1] This
application is crucial for the separation of enantiomers, which is of high importance in the
pharmaceutical industry where the chirality of a drug molecule can significantly impact its
pharmacological activity. The process involves the formation of diastereomeric salts with a
racemic mixture, which can then be separated based on differences in their physical properties,
such as solubility.

Protocol for Chiral Resolution:

o Diastereomeric Salt Formation: A racemic mixture (e.g., of a chiral acid) is reacted with an
enantiomerically pure chiral base (the resolving agent, in this case, a derivative of
ethylenediamine tartrate) to form a mixture of diastereomeric salts.

o Separation: The diastereomeric salts, having different physical properties, are separated,
often by fractional crystallization.

» Liberation of Enantiomers: The separated diastereomers are then treated to remove the
chiral resolving agent, yielding the individual, enantiomerically pure compounds.
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Chiral Resolution using Ethylenediamine Tartrate
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Caption: Logical diagram of the chiral resolution process.

Relevance in Drug Development

While ethylenediamine tartrate itself is not a common active pharmaceutical ingredient, the
ethylenediamine moiety is a significant pharmacophore.

e Improving Solubility: Ethylenediamine is a component of the bronchodilator drug
aminophylline, where it is combined in a 2:1 ratio with theophylline. The ethylenediamine
serves to increase the solubility of theophylline in water.[4][5][6]

e Anti-tuberculosis Agents: The 1,2-ethylenediamine structure is the pharmacophore of
ethambutol, a first-line drug for the treatment of tuberculosis.[7] Furthermore, novel
ethylenediamine derivatives, such as SQ109, are being investigated for their potent activity
against Mycobacterium tuberculosis, including multidrug-resistant strains.[7][8] These
derivatives often work by targeting essential processes in the bacterial cell wall synthesis.[8]
The development of new drugs based on the ethylenediamine scaffold is an active area of
research to combat the rise of drug-resistant tuberculosis.[7]

Conclusion

Ethylenediamine tartrate, in its different stoichiometric forms, presents a fascinating subject
for researchers in materials science and organic chemistry. Its utility in growing piezoelectric
and NLO crystals, coupled with its application as a chiral resolving agent, underscores its
importance. For drug development professionals, the ethylenediamine scaffold continues to be
a promising foundation for the design of new therapeutic agents, particularly in the fight against
infectious diseases like tuberculosis. This guide provides a foundational understanding of these
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compounds, their synthesis, and their diverse applications, aiming to support further research
and innovation in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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